1-(2-ISOTHIOCYANATOETHYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE
1-(2-ISOTHIOCYANATOETHYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE
Brand Name:
Vulcanchem
CAS No.:
155862-91-2
VCID:
VC0181083
InChI:
InChI=1S/C18H16N3O2S.BrH/c1-22-16-4-2-14(3-5-16)17-12-20-18(23-17)15-6-9-21(10-7-15)11-8-19-13-24;/h2-7,9-10,12H,8,11H2,1H3;1H/q+1;/p-1
SMILES:
COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCN=C=S.[Br-]
Molecular Formula:
C18H16BrN3O2S
Molecular Weight:
418.3 g/mol
1-(2-ISOTHIOCYANATOETHYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE
CAS No.: 155862-91-2
Main Products
VCID: VC0181083
Molecular Formula: C18H16BrN3O2S
Molecular Weight: 418.3 g/mol
![1-(2-ISOTHIOCYANATOETHYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE - 155862-91-2](/images/no_structure.jpg)
| CAS No. | 155862-91-2 |
|---|---|
| Product Name | 1-(2-ISOTHIOCYANATOETHYL)-4-[5-(4-METHOXYPHENYL)-2-OXAZOLYL]PYRIDINIUM BROMIDE |
| Molecular Formula | C18H16BrN3O2S |
| Molecular Weight | 418.3 g/mol |
| IUPAC Name | 2-[1-(2-isothiocyanatoethyl)pyridin-1-ium-4-yl]-5-(4-methoxyphenyl)-1,3-oxazole;bromide |
| Standard InChI | InChI=1S/C18H16N3O2S.BrH/c1-22-16-4-2-14(3-5-16)17-12-20-18(23-17)15-6-9-21(10-7-15)11-8-19-13-24;/h2-7,9-10,12H,8,11H2,1H3;1H/q+1;/p-1 |
| Standard InChIKey | SKICOJPEBUOGMX-UHFFFAOYSA-M |
| SMILES | COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCN=C=S.[Br-] |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CN=C(O2)C3=CC=[N+](C=C3)CCN=C=S.[Br-] |
| PubChem Compound | 10454686 |
| Last Modified | Nov 11 2021 |
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